Cas no 80213-80-5 (1,4-Naphthalenedione, 5-methoxy-2-methyl-3-(1-methylethyl)-)

• Product name: 1,4-Naphthalenedione, 5-methoxy-2-methyl-3-(1-methylethyl)-
• CAS No: 80213-80-5
• MF: C₁₅H₁₆O₃
• MW: 244.28574
• CID: 583626
• PubChem ID: 12757194

1,4-Naphthalenedione, 5-methoxy-2-methyl-3-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Naphthalenedione, 5-methoxy-2-methyl-3-(1-methylethyl)-
• 5-methoxy-2-methyl-3-propan-2-ylnaphthalene-1,4-dione
• DTXSID00509068
• 5-Methoxy-2-methyl-3-(propan-2-yl)naphthalene-1,4-dione
• 80213-80-5

• Inchi： InChI=1S/C15H16O3/c1-8(2)12-9(3)14(16)10-6-5-7-11(18-4)13(10)15(12)17/h5-8H,1-4H3
• InChI Key： YZLCDOKHGMAVMB-UHFFFAOYSA-N
• SMILES： CC1=C(C(=O)C2=C(C1=O)C=CC=C2OC)C(C)C

Computed Properties

• Exact Mass: 244.109944368g/mol
• Monoisotopic Mass: 244.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4Ų
• XLogP3: 2.9